Hexahydro-1-(2-thenylideneamino)azepine

• CAS RN: 16987-36-3
• Molecular Formula: C11H16N2S
• Molecular Weight: 208.33 g/mol
• IUPAC Name: (E)-N-(azepan-1-yl)-1-thiophen-2-ylmethanimine
• InChI: InChI=1S/C11H16N2S/c1-2-4-8-13(7-3-1)12-10-11-6-5-9-14-11/h5-6,9-10H,1-4,7-8H2/b12-10+
• InChI Key: FRPQKUWSXLTFKR-ZRDIBKRKSA-N
• Isomeric SMILES: C1CCCN(CC1)/N=C/C2=CC=CS2
• SMILES: C1CCCN(CC1)N=CC2=CC=CS2
• synonyms: Hexahydro-1-(2-thenylideneamino)-1H-azepine

Description

Hexahydro-1-(2-thenylideneamino)azepine, also known as TTA-1, is a synthetic compound that has been extensively studied for its various biochemical and physiological effects. TTA-1 is a potent inhibitor of the enzyme transglutaminase 2 (TG2) and has been shown to have potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammation.

Mechanism Of Action

Hexahydro-1-(2-thenylideneamino)azepine exerts its effects by inhibiting the enzyme TG2, which is involved in various cellular processes, including cell adhesion, migration, and apoptosis. By inhibiting TG2, Hexahydro-1-(2-thenylideneamino)azepine can modulate various signaling pathways, including the NF-κB and JNK pathways, which are involved in inflammation and cell survival.
Biochemical and Physiological Effects:
Hexahydro-1-(2-thenylideneamino)azepine has been shown to have various biochemical and physiological effects, including reducing inflammation, inducing apoptosis, and protecting against neuronal damage. In cancer, Hexahydro-1-(2-thenylideneamino)azepine has been shown to inhibit tumor growth by inducing apoptosis and reducing cell proliferation. In neurodegenerative disorders, Hexahydro-1-(2-thenylideneamino)azepine has been shown to protect against neuronal damage by reducing oxidative stress and inflammation.

Advantages And Limitations For Lab Experiments

One advantage of Hexahydro-1-(2-thenylideneamino)azepine is its potent inhibitory activity against TG2, which makes it a useful tool for studying the role of TG2 in various cellular processes. However, one limitation is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on Hexahydro-1-(2-thenylideneamino)azepine. One area is the development of more potent and selective TG2 inhibitors that can be used for therapeutic purposes. Another area is the investigation of the role of TG2 in various diseases, including cancer and neurodegenerative disorders. Finally, the development of new formulations and delivery systems for Hexahydro-1-(2-thenylideneamino)azepine could improve its solubility and bioavailability, making it a more effective therapeutic agent.

Synthesis Methods

Hexahydro-1-(2-thenylideneamino)azepine can be synthesized via a multistep process involving the reaction of 2-thenylamine with cyclohexanone. The final step involves the formation of a Schiff base by reacting the resulting cyclohexanone derivative with 2-thenylamine. The compound can be purified using various chromatographic techniques.

Scientific Research Applications

Hexahydro-1-(2-thenylideneamino)azepine has been extensively studied for its potential therapeutic applications in various diseases. In cancer, Hexahydro-1-(2-thenylideneamino)azepine has been shown to inhibit tumor growth and induce apoptosis in various cancer cell lines. In neurodegenerative disorders, Hexahydro-1-(2-thenylideneamino)azepine has been shown to protect against neuronal damage and improve cognitive function. Inflammation is another area where Hexahydro-1-(2-thenylideneamino)azepine has shown promise, with studies demonstrating its ability to reduce inflammation and oxidative stress.